Cas no 71205-39-5 (Phenol,4-[[(4-butylphenyl)methylene]amino]-)

Phenol,4-[[(4-butylphenyl)methylene]amino]- structure
71205-39-5 structure
Product name:Phenol,4-[[(4-butylphenyl)methylene]amino]-
CAS No:71205-39-5
MF:C17H19NO
MW:253.33886
CID:577356
PubChem ID:117060

Phenol,4-[[(4-butylphenyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[[(4-butylphenyl)methylene]amino]-
    • 4-[(4-butylphenyl)methylideneamino]phenol
    • 4-[[(4-Butylphenyl)methylene]amino]phenol
    • 71205-39-5
    • Phenol, 4-(((4-butylphenyl)methylene)amino)-
    • N-((4-Butylphenyl)methylene)-4-hydroxybenzeneamine
    • Phenol, 4-[[(4-butylphenyl)methylene]amino]-
    • DTXSID4072289
    • Inchi: InChI=1S/C17H19NO/c1-2-3-4-14-5-7-15(8-6-14)13-18-16-9-11-17(19)12-10-16/h5-13,19H,2-4H2,1H3
    • InChI Key: KGWBQDCYCHBEQR-UHFFFAOYSA-N
    • SMILES: CCCCC1=CC=C(C=C1)C=NC2=CC=C(C=C2)O

Computed Properties

  • Exact Mass: 253.146664230g/mol
  • Monoisotopic Mass: 253.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 32.6Ų

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